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Compound of Interest

Compound Name: Isoamyl benzoate

Cat. No.: B147138

An In-depth Technical Guide to the Physical and Chemical Properties of Isoamyl Benzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
isoamyl benzoate (IUPAC name: 3-methylbutyl benzoate). It includes quantitative data,
detailed experimental protocols for its synthesis, and outlines its primary applications, making it
a valuable resource for professionals in research and development.

Chemical Identity and Structure

Isoamyl benzoate is an organic compound classified as an ester.[1] It is formed from the
condensation of benzoic acid and isoamyl alcohol.[1] Found naturally in plants like cocoa
beans and papaya, it is primarily synthesized for commercial use.[1] Its pleasant, fruity aroma
underpins its extensive use in the fragrance and flavor industries.[2][3]
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Identifier Value

IUPAC Name 3-methylbutyl benzoate[1][4]

Synonyms Isopentyl benzoate, Benzoic acid isoamyl
ester[1][5]

CAS Number 94-46-2[2][5][6]

Molecular Formula C12H1602[1][2][5]

Molecular Weight 192.25 g/mol [1][2][5]

InChl Key MLLAPOCBLWUFAP-UHFFFAOYSA-N[1]

Canonical SMILES CC(C)CCOC(=0)C1=CC=CC=C1[1][4]

Physical Properties

Isoamyl benzoate is a colorless, oily liquid characterized by a mild, sweet, and fruity aroma.[2]
[7] Its physical properties, particularly its low volatility and high boiling point, make it an
excellent fixative and blender in fragrance formulations.[8]
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Property Value

Appearance Colorless to pale yellow, clear oily liquid[3][5][9]

Mild, sweet, fruity, balsamic, with green

Odor
nuances[2][6][8]
Boiling Point 260-262 °C (at 760 mm Hg)[6][10]
Melting Point -37 °C[3]
Density 0.986 - 0.992 g/mL at 25 °C[6]
Refractive Index 1.492 - 1.496 (at 20 °C, n20/D)[5][6]
Vapor Pressure 0.026 mmHg at 20 °CJ[6]
Flash Point >110 °C (>230 °F)[2][6][11]
logP (Octanol/Water) 4.15[6][12]
Solubility in Water Insoluble (13.68 mg/L at 25 °C, estimated)[1][6]

Miscible with alcohol; soluble in organic solvents

Solubility in Solvents )
and oils[1][6][10]

Chemical Properties and Reactivity

Stability: Isoamyl benzoate is stable under normal storage conditions.[13] It is recommended
to store it in a cool, well-ventilated place away from light and ignition sources, in a tightly sealed
container.[9][14]

Reactivity: As an ester, isoamyl benzoate can undergo hydrolysis back to benzoic acid and
isoamyl alcohol, typically under acidic or basic conditions. It is generally considered to have low
toxicity.[1]

Synthesis: The most common method for synthesizing isoamyl benzoate is through the direct
acid-catalyzed esterification of benzoic acid with isoamyl alcohol, often referred to as Fischer-
Speier esterification.[7] Alternative methods include the transesterification of methyl benzoate
with isoamyl alcohol.[2][11] Various catalysts can be employed to improve reaction yield and
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efficiency, including p-toluenesulfonic acid, solid superacids like Ti(SOa4)2/TiOz2, and inorganic
salts such as FeClz-:6H20.[15]

Experimental Protocols
Synthesis of Isoamyl Benzoate via Fischer Esterification

This protocol describes a standard laboratory procedure for the synthesis and purification of
isoamyl benzoate.

Materials:

Benzoic acid

e |soamyl alcohol (3-methyl-1-butanol)

o Concentrated sulfuric acid (catalyst)

» Diethyl ether (or other suitable extraction solvent)

e 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (drying agent)

Reflux apparatus, separatory funnel, distillation setup

Workflow Diagram:
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4 )

Reaction Setup

1. Combine Benzoic Acid,
Isoamyl Alcohol, and H2SOa4
in a round-bottom flask.

:

2. Heat the mixture
to reflux for 1-2 hours.

4 Work-up &V Extraction )

3. Cool the mixture and
transfer to a separatory funnel.

:

4. Wash with 5% NaHCOs
to neutralize excess acid.

:

5. Wash with brine
to remove water-soluble impurities.

- /

Purification

6. Dry the organic layer
with anhydrous MgSOa.

:

7. Filter to remove
the drying agent.

:

8. Purify by fractional distillation
under reduced pressure.

Anevsis

9. Collect Isoamyl Benzoate
and verify purity (GC, NMR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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